Cas no 923037-42-7 (3-Buten-2-one, 4-[4-(3-thienyl)phenyl]-)

• Product Name: 3-Buten-2-one, 4-[4-(3-thienyl)phenyl]-
• CAS No: 923037-42-7
• MF: C₁₄H₁₂OS
• MW: 228.309482574463
• CID: 738221
• PubChem ID: 71445898
• Update Time: 2025-04-19

3-Buten-2-one, 4-[4-(3-thienyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 3-Buten-2-one, 4-[4-(3-thienyl)phenyl]-
• 4-(4-thiophen-3-ylphenyl)but-3-en-2-one
• 923037-42-7
• 4-[4-(Thiophen-3-yl)phenyl]but-3-en-2-one
• DTXSID10854410

• Inchi： 1S/C14H12OS/c1-11(15)2-3-12-4-6-13(7-5-12)14-8-9-16-10-14/h2-10H,1H3
• InChI Key： JRRTXOONRASPLD-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1C=CC(C=CC(C)=O)=CC=1

Computed Properties

• Exact Mass: 228.06088618g/mol
• Monoisotopic Mass: 228.06088618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.3
• Topological Polar Surface Area: 45.3Ų